![molecular formula C13H12BrNO2S2 B3609762 N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide](/img/structure/B3609762.png)
N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide
Overview
Description
N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide is a chemical compound that is commonly used in scientific research. It is also known as BMS-345541 and is a selective inhibitor of the IκB kinase (IKK) complex. This compound has been shown to have a variety of biochemical and physiological effects, and has potential applications in the treatment of various diseases.
Mechanism of Action
N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide works by inhibiting the IKK complex, which is involved in the regulation of the NF-κB pathway. This pathway is activated in response to various stimuli, including cytokines, pathogens, and stress. Activation of the NF-κB pathway leads to the activation of genes involved in inflammation, immune response, and cell survival. By inhibiting the IKK complex, this compound can block the activation of the NF-κB pathway and reduce inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and immune response in various cell types, including macrophages and T cells. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide has several advantages for use in lab experiments. It is a selective inhibitor of the IKK complex, which allows for specific targeting of the NF-κB pathway. It has also been extensively studied and has a well-established mechanism of action. However, there are also limitations to the use of this compound in lab experiments. It has been shown to have cytotoxic effects in some cell types and may not be suitable for use in all experimental systems.
Future Directions
There are several potential future directions for research on N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of the IKK complex. Another area of interest is the exploration of the neuroprotective effects of this compound and its potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in the treatment of various diseases.
Scientific Research Applications
N-(4-bromophenyl)-4-(methylthio)benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the IKK complex, which is involved in the regulation of the NF-κB pathway. This pathway is involved in the regulation of various cellular processes, including inflammation, immune response, and cell survival. As a result, this compound has potential applications in the treatment of various diseases, including cancer, inflammatory diseases, and autoimmune disorders.
properties
IUPAC Name |
N-(4-bromophenyl)-4-methylsulfanylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO2S2/c1-18-12-6-8-13(9-7-12)19(16,17)15-11-4-2-10(14)3-5-11/h2-9,15H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSZHEIGAIHYONG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.